Cas no 41847-03-4 (alpha-D-Sorbofuranose)

alpha-D-Sorbofuranose structure
alpha-D-Sorbofuranose structure
Product Name:alpha-D-Sorbofuranose
CAS No:41847-03-4
MF:C6H12O6
MW:180.155882835388
CID:333573
PubChem ID:12306014
Update Time:2024-03-01

alpha-D-Sorbofuranose Chemical and Physical Properties

Names and Identifiers

    • a-D-Sorbofuranose
    • alpha-D-sorbofuranose
    • 3SCU9L0VMC
    • Q27121317
    • alpha-D-Sorbofuranose
    • Inchi: 1S/C6H12O6/c7-1-3-4(9)5(10)6(11,2-8)12-3/h3-5,7-11H,1-2H2/t3-,4+,5-,6+/m1/s1
    • InChI Key: RFSUNEUAIZKAJO-MOJAZDJTSA-N
    • SMILES: O1[C@H](CO)[C@@H]([C@H]([C@@]1(CO)O)O)O

Computed Properties

  • Exact Mass: 180.06338810g/mol
  • Monoisotopic Mass: 180.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110
  • XLogP3: -2.3
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